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Compound of Interest

Compound Name: MAP855

Cat. No.: B8586277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MAP855 is a potent, selective, and orally effective ATP-competitive inhibitor of MEK1/2

kinases.[1][2][3] It demonstrates equipotent inhibition of both wild-type and mutant forms of

MEK1/2, making it a valuable tool for research in oncology and cell signaling.[1][4][5] The

MAPK/ERK pathway, which involves MEK1/2, is a critical signaling cascade that regulates cell

proliferation, differentiation, and survival.[6][7][8][9] Dysregulation of this pathway is implicated

in various cancers.[6][8] Proper preparation of a MAP855 stock solution is the first critical step

for accurate and reproducible in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving small molecules like MAP855 for biological assays.[10][11][12]

This document provides detailed application notes and protocols for the preparation of

MAP855 stock solutions using DMSO.
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Property Value Reference

Molecular Weight 564.97 g/mol [1]

Molecular Formula C28H23ClF2N6O3 [1]

CAS Number 1660107-77-6 [1]

Solubility in DMSO ≥ 60 mg/mL [1]

100 mg/mL (177.00 mM) [3]

Recommended Storage Conditions for MAP855
Form

Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In DMSO -80°C 6 months [1][2][3]

-20°C 1 month [1][2][3]

Experimental Protocols
Materials

MAP855 powder

Anhydrous or molecular sieves-treated Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free filter tips

Optional: Water bath or sonicator
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Protocol for Preparing a 10 mM MAP855 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of MAP855 in DMSO.

Calculations can be adjusted to prepare stock solutions of different concentrations.

Pre-weighing Preparation:

Allow the MAP855 powder vial to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation of moisture.

Ensure the analytical balance is calibrated and in a draft-free location.

Weighing MAP855:

Tare a sterile vial on the analytical balance.

Carefully weigh the desired amount of MAP855 powder into the vial. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.65 mg of MAP855.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 564.97 g/mol = 0.00565 g = 5.65 mg

Dissolving in DMSO:

Add the calculated volume of high-purity DMSO to the vial containing the MAP855
powder. For the example above, add 1 mL of DMSO.

Cap the vial tightly.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.
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Visually inspect the solution to ensure all the powder has dissolved. If precipitation or

cloudiness is observed, gentle warming in a 37°C water bath or brief sonication can aid

dissolution.[2][3]

Aliquoting and Storage:

Once the MAP855 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile polypropylene tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2][3]

Protocol for Diluting the Stock Solution for Cell-Based
Assays

Thawing the Stock Solution:

Thaw a single aliquot of the MAP855 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[13] A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.

Visualizations
MAP855 Stock Solution Preparation Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/map855.html
https://www.glpbio.com/map855.html
https://www.benchchem.com/product/b8586277?utm_src=pdf-body
https://www.abmole.com/products/map855.html
https://www.medchemexpress.com/map855.html
https://www.glpbio.com/map855.html
https://www.benchchem.com/product/b8586277?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b8586277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Start

Equilibrate MAP855
to Room Temperature

Weigh MAP855 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Check for Complete
Dissolution

Gentle Warming or
Sonication

No

Aliquot into
Single-Use Tubes

Yes

Store at -20°C or -80°C

Ready for Use

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK/ERK Signaling Pathway

Growth Factor

Receptor Tyrosine
Kinase (RTK)

Ras

Raf

MEK1/2

ERK1/2

Transcription Factors

Cellular Response
(Proliferation, Survival)

MAP855

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8586277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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